5-(4-Fluoropyrrolidin-2-yl)-3-(methoxymethyl)-1,2,4-oxadiazole hemisulfate

• IUPAC Name: 5-(4-fluoropyrrolidin-2-yl)-3-(methoxymethyl)-1,2,4-oxadiazole;sulfuric acid
• InChI: InChI=1S/2C8H12FN3O2.H2O4S/c2*1-13-4-7-11-8(14-12-7)6-2-5(9)3-10-6;1-5(2,3)4/h2*5-6,10H,2-4H2,1H3;(H2,1,2,3,4)
• InChI Key: ZWWIRODLZANLAH-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NOC(=N1)C2CC(CN2)F.COCC1=NOC(=N1)C2CC(CN2)F.OS(=O)(=O)O
• Molecular Formula: C16H26F2N6O8S
• Molecular Weight: 500.5 g/mol

Description

5-(4-Fluoropyrrolidin-2-yl)-3-(methoxymethyl)-1,2,4-oxadiazole hemisulfate, also known as MPX or 4'-fluoro-2'-methoxy-3'-((methylamino)methyl)-5'-nitro-[1,1'-biphenyl]-4-carboxanilide, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the oxadiazole family of compounds, which are known for their diverse biological activities. MPX has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for use in various research applications.

Scientific Research Applications

• Pharmaceutical Applications :

  • Oxadiazole derivatives have been explored for their potential pharmaceutical applications. For example, certain derivatives have demonstrated promising anti-inflammatory, analgesic, and antimicrobial activities. Compounds containing the 1,2,4-oxadiazole moiety were found to possess significant antibacterial and antifungal activities (Ramaprasad et al., 2013).

• Agricultural Applications :

  • In the agricultural sector, some 1,3,4-oxadiazole derivatives containing a phenoxyfluorophenyl group were synthesized and demonstrated low insecticidal activity against certain crop pests (Mohan et al., 2004). Additionally, novel 5-chloro-3-fluorophenoxypyridines with a 1,3,4-oxadiazole ring bearing a thioether moiety were synthesized and examined for herbicidal activity against graminaceous plants, showing moderate to high activity (Tajik & Dadras, 2011).

• Chemical Synthesis and Characterization :

  • Research has also been focused on the synthesis methodologies of oxadiazole derivatives. For instance, a clean and efficient synthesis method using silver tetrafluoroborate as a fluorodesulfurization reagent was developed for the production of 5-(2′-fluoro-2′,3′-dimethylbutan-3′-yl) substituted 1,2,4-oxadiazoles (Hemming et al., 2000).